methyl 3-{[(2-pyrimidinylthio)acetyl]amino}benzoate

• IUPAC Name: methyl 3-[(2-pyrimidin-2-ylsulfanylacetyl)amino]benzoate
• InChI: InChI=1S/C14H13N3O3S/c1-20-13(19)10-4-2-5-11(8-10)17-12(18)9-21-14-15-6-3-7-16-14/h2-8H,9H2,1H3,(H,17,18)
• InChI Key: XSJJLWWYEQIRIQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC=CC=N2
• Molecular Formula: C14H13N3O3S
• Molecular Weight: 303.34 g/mol

Description

Methyl 3-{[(2-pyrimidinylthio)acetyl]amino}benzoate, also known as MPAB, is a chemical compound with potential applications in scientific research.

Mechanism of Action

Methyl 3-{[(2-pyrimidinylthio)acetyl]amino}benzoate functions as a thiol-reactive molecule, forming a covalent bond with thiols through a Michael addition reaction. This reaction results in the formation of a stable thioether linkage between this compound and the thiol group. The fluorescence emission of this compound is then triggered by the presence of thiols, allowing for their detection.
Biochemical and Physiological Effects
This compound has been shown to have minimal cytotoxicity and can be used in live-cell imaging studies. Additionally, this compound has been demonstrated to be selective for thiols, exhibiting minimal interference from other biological molecules.

Advantages and Limitations for Lab Experiments

Methyl 3-{[(2-pyrimidinylthio)acetyl]amino}benzoate offers several advantages for lab experiments, including its high selectivity for thiols, low cytotoxicity, and ability to be used in live-cell imaging studies. However, this compound has limitations, including its susceptibility to photobleaching and potential interference from other fluorescent molecules.

Future Directions

Future research on methyl 3-{[(2-pyrimidinylthio)acetyl]amino}benzoate could focus on improving its photostability and reducing interference from other fluorescent molecules. Additionally, this compound could be further studied for its potential applications in monitoring thiol concentrations in various biological systems, including disease states. Finally, this compound could be used as a tool for studying the role of thiols in various physiological processes, including redox regulation and detoxification.

Synthesis Methods

Methyl 3-{[(2-pyrimidinylthio)acetyl]amino}benzoate can be synthesized through a multi-step process involving the reaction of 2-mercaptopyrimidine with 3-nitrobenzoyl chloride, followed by reduction and acetylation. The resulting product is then treated with methyl iodide to obtain this compound.

Scientific Research Applications

Methyl 3-{[(2-pyrimidinylthio)acetyl]amino}benzoate has been studied for its potential as a fluorescent probe for the detection of thiols in biological systems. Thiols play an important role in various physiological processes, including redox regulation and detoxification. This compound can selectively bind to thiols and emit fluorescence, making it a useful tool for monitoring thiol concentrations in living cells.